molecular formula C13H14F2N2 B8282620 3,5-Difluoro-4-azepan-1-ylbenzonitrile

3,5-Difluoro-4-azepan-1-ylbenzonitrile

Cat. No.: B8282620
M. Wt: 236.26 g/mol
InChI Key: PRMAWQCBXSKONL-UHFFFAOYSA-N
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Description

3,5-Difluoro-4-azepan-1-ylbenzonitrile is a useful research compound. Its molecular formula is C13H14F2N2 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14F2N2

Molecular Weight

236.26 g/mol

IUPAC Name

4-(azepan-1-yl)-3,5-difluorobenzonitrile

InChI

InChI=1S/C13H14F2N2/c14-11-7-10(9-16)8-12(15)13(11)17-5-3-1-2-4-6-17/h7-8H,1-6H2

InChI Key

PRMAWQCBXSKONL-UHFFFAOYSA-N

Canonical SMILES

C1CCCN(CC1)C2=C(C=C(C=C2F)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared using the procedure described in Example 325A except using 3,4,5-trifluorobenzonitrile and azepane instead of 3,4-difluorobenzonitrile and 8-aza-bicyclo[3.2.1]octane hydrochloride. 1H NMR (DMSO-d6) δ 7.62 (d, 2H), 3.39 (m, 4H), 1.73 (m, 4H), 1.61 (m, 4H); MS (ESI) m/z 237 (M+H)+.
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